Cas no 1824340-43-3 (tert-Butyl 2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• CAS No: 1824340-43-3
• MF: C₁₀H₁₆BrF₂NO₂
• MW: 300.140349388123
• CID: 5304186
• Update Time: 2026-03-10

tert-Butyl 2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate
• SB48892
• SB73860
• tert-Butyl2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate

• Inchi： 1S/C10H16BrF2NO2/c1-9(2,3)16-8(15)14-6-10(12,13)4-7(14)5-11/h7H,4-6H2,1-3H3
• InChI Key： UXTHOEXKBYNHLE-UHFFFAOYSA-N
• SMILES： BrCC1CC(CN1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on tert-Butyl 2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate

Professional Introduction to Tert-Butyl 2-(Bromomethyl)-4,4-Difluoropyrrolidine-1-Carboxylate (CAS No. 1824340-43-3)

Tert-Butyl 2-(Bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate (CAS No. 1824340-43-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, characterized by its tert-butyl substituent and the presence of both bromomethyl and difluoropyrrolidine moieties, serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The difluoropyrrolidine core is a key feature of this compound, contributing to its reactivity and potential biological activity. The introduction of fluorine atoms into the pyrrolidine ring enhances the metabolic stability and lipophilicity of the molecule, making it an attractive scaffold for drug design. Specifically, the presence of two fluorine atoms at the 4-position of the pyrrolidine ring imparts additional electronic and steric effects that can modulate the interactions with biological targets.

In recent years, there has been a growing interest in fluorinated heterocycles as pharmacophores due to their ability to improve drug-like properties such as solubility, bioavailability, and target affinity. The bromomethyl group in Tert-butyl 2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate provides a reactive site for further functionalization, allowing chemists to incorporate additional substituents or linkages that are essential for achieving specific biological activities. This reactivity makes it a valuable building block in synthetic organic chemistry and drug discovery.

The pharmaceutical industry has been exploring various derivatives of this compound to develop new treatments for a range of diseases. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the difluoropyrrolidine scaffold with other functional groups has been shown to enhance binding affinity to protein targets, leading to more effective therapeutic outcomes.

Moreover, the tert-butyl group in Tert-butyl 2-(bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate contributes to steric hindrance around the reactive sites, which can be exploited to fine-tune the pharmacokinetic properties of derived compounds. This steric effect is particularly important in designing molecules that exhibit high selectivity for their intended targets while minimizing off-target effects.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules based on this scaffold. Molecular modeling studies have demonstrated that the presence of fluorine atoms can significantly alter the conformational flexibility and electronic distribution of the molecule, thereby influencing its interaction with biological receptors. These insights have guided the development of more potent and selective drug candidates.

In conclusion, Tert-butyl 2-(Bromomethyl)-4,4-difluoropyrrolidine-1-carboxylate (CAS No. 1824340-43-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and development of next-generation drugs.